1-(4-fluorophenyl)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C21H21FN2O2/c1-24-11-8-14-12-15(2-7-18(14)24)19(25)13-23-20(26)21(9-10-21)16-3-5-17(22)6-4-16/h2-8,11-12,19,25H,9-10,13H2,1H3,(H,23,26)
• InChI Key: PZHSETLFJRFWCE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(CNC(=O)C3(CC3)C4=CC=C(C=C4)F)O
• Molecular Formula: C21H21FN2O2
• Molecular Weight: 352.4 g/mol

Description

1-(4-fluorophenyl)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H21FN2O2 and its molecular weight is 352.409. The purity is usually 95%.
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Scientific Research Applications

Medical Imaging and Receptor Studies

Compounds structurally related to 1-(4-fluorophenyl)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)cyclopropanecarboxamide have been investigated for their potential in medical imaging, particularly in positron emission tomography (PET) imaging of serotonin 5-HT1A receptors. For instance, N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides, analogs of WAY100635, have shown promise as PET tracers due to their high affinity for 5-HT1A receptors, indicating their utility in neuropsychiatric disorder studies (García et al., 2014).

Antimicrobial and Anticancer Activity

The structural framework of cyclopropanecarboxamides, similar to the query compound, has been utilized in the synthesis of derivatives with significant antimicrobial and anticancer activities. For example, thiourea derivatives have demonstrated potential as novel anti-microbial agents with antibiofilm properties, especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011). Additionally, indole-pyrimidine hybrids have shown notable in vitro anticancer activity against various cancer cell lines, highlighting the influence of fluoro/chloro groups on their bioactivity (Gokhale, Dalimba, & Kumsi, 2017).

Enzymatic Polymerization and Material Science

In material science, the cyclopropanecarboxamide motif has been employed in enzymatic polymerization processes. Ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate was oligomerized using horseradish peroxidase as a catalyst, showcasing the potential of cyclopropanecarboxamides in developing new polymeric materials (Pang, Ritter, & Tabatabai, 2003).